6-(3-acetylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione
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Overview
Description
Synthesis Analysis
While specific synthesis methods for “6-(3-acetylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione” were not found, there are general methods for synthesizing pyrazolo[3,4-b]pyridine compounds. One such method involves the condensation of N(1) substituted 5-aminopyrazoles with 1,3-bis-electrophilic three-carbon synthons . Another method involves the use of amorphous carbon-supported sulfonic acid (AC-SO3H) as a catalyst .Scientific Research Applications
Synthesis and Chemical Properties
Facile Michael-type Addition and Synthesis of Derivatives
A study by Patel and Dholakiya (2013) detailed an economical and efficient synthesis method for producing 1-(4-acetylphenyl)-3-aryloxypyrrolidine-2,5-diones from 1-(4-acetylphenyl)-pyrrole-2,5-diones and aromatic alcohols, characterizing the compounds via physical, spectroscopic, and elemental analysis (Patel & Dholakiya, 2013).
Photoluminescent Conjugated Polymers
Beyerlein and Tieke (2000) described the synthesis of π-conjugated polymers and copolymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) and 1,4-phenylene units, showcasing their potential for electronic applications due to their strong photoluminescence and photochemical stability (Beyerlein & Tieke, 2000).
Antioxidant and Immunomodulatory Activities
Evaluation of Antioxidant and DNA Damage Protective Effects
Patel et al. (2014) synthesized 1-(4-acetylphenyl)-3-aryloxypyrrolidine-2,5-diones-based derivatives and evaluated their in-vitro cytotoxicity, antioxidant, and DNA damage protective effects, indicating significant antioxidant activity and protective effect against DNA damage (Patel et al., 2014).
Novel Synthesis Methods
Domino Condensation and Allylic Hydroxylation
Maity and Pramanik (2013) reported the synthesis of fused pyrrole derivatives through domino condensation, followed by annulation and allylic hydroxylation, offering insights into novel synthesis pathways for related compounds (Maity & Pramanik, 2013).
Molecular Structure Analysis
Conformational Studies
Studies like those by Caracelli et al. (2010) have focused on the molecular structure and conformational analysis of pyrrolidine-2,5-dione derivatives, providing a foundation for understanding the chemical and physical properties of such compounds (Caracelli et al., 2010).
Future Directions
Mechanism of Action
Mode of Action
It is likely that it interacts with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der waals forces, which are common modes of interaction for many small molecule drugs .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets.
Biochemical Analysis
Biochemical Properties
It is known that pyrrolopyridines interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific structure and functional groups present in the pyrrolopyridine molecule .
Cellular Effects
Some pyrazolo[3,4-b]pyridine derivatives have shown high anti-cancer activity against both HepG2 and HCT-116 cell lines . They influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of 6-(3-acetylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione is not well-defined. Pyrazolo[3,4-b]pyridine derivatives have been studied for their interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
Similar compounds have shown promising results in tumor-bearing mice .
Metabolic Pathways
Pyrrolopyridines are known to interact with various enzymes and cofactors .
Transport and Distribution
Similar compounds have shown high accumulation in tumor tissues .
Subcellular Localization
Similar compounds have shown promising results in various cellular compartments .
Properties
IUPAC Name |
6-(3-acetylphenyl)pyrrolo[3,4-b]pyridine-5,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N2O3/c1-9(18)10-4-2-5-11(8-10)17-14(19)12-6-3-7-16-13(12)15(17)20/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNBYRRRFRXRQPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)N2C(=O)C3=C(C2=O)N=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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